Cas no 631-71-0 (Ethyl abietate)
Ethyl abietate structure
Product Name:Ethyl abietate
CAS No:631-71-0
MF:C22H34O2
MW:330.504167079926
MDL:MFCD30188148
CID:504994
PubChem ID:87561708
Update Time:2025-04-19
Ethyl abietate Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,ethyl ester, (1R,4aR,4bR,10aR)-
- Ethyl Abietate
- 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,ethyl ester, (1R,4aR,4bR,10
- ethyl (1R,4aR,4bR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate
- Abieta-7,13-dien-18-saeure-aethylester
- ABIETIC ACID ETHYL ESTER
- Abietinsaeure-aethylester
- EINECS 211-166-0
- Ethyl abietate,technical
- ethyl dehydroabietate
- Ethyl Rosinate
- Rosin Acid Ethyl Ester
- Abietic acid, ethyl ester
- 46YCT42ESP
- Ethyl abietate, technical
- EthylAbietate
- Ethyl 13-isopropylpodocarpa-7,13-dien-15-oate
- CHEBI:170129
- AI3-01841
- DTXSID50212434
- 631-71-0
- Podocarpa-7,13-dien-15-oic acid, 13-isopropyl-, ethyl ester
- (1R,4aR,4bR,10aR)-Ethyl 7-isopropyl-1,4a-dimethyl-1,2,3,4,4a,4b,5,6,10,10a-decahydrophenanthrene-1-carboxylate
- 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, ethyl ester, (1R-(1alpha,4abeta,4balpha,10aalpha))-
- 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, ethyl ester, (1R-(1alpha,4a beta,4b alpha,10a alpha))-
- UNII-46YCT42ESP
- NS00022589
- Ethyl 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenecarboxylate, (1R-(1alpha,4abeta,4balpha,10aalpha))-
- SCHEMBL2418156
- Q27258968
- AGUBCDYYAKENKG-YVNJGZBMSA-N
- 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, ethyl ester, (1R,4aR,4bR,10aR)-
- CHEMBL3358315
- D88198
- ethyl (1R,4aR,4bR,10aR)-1,4a-dimethyl-7-(propan-2-yl)-1,2,3,4,4a,4b,5,6,10,10a-decahydrophenanthrene-1-carboxylate
- Ethyl abietate
-
- MDL: MFCD30188148
- Inchi: 1S/C22H34O2/c1-6-24-20(23)22(5)13-7-12-21(4)18-10-8-16(15(2)3)14-17(18)9-11-19(21)22/h9,14-15,18-19H,6-8,10-13H2,1-5H3/t18-,19+,21+,22+/m0/s1
- InChI Key: AGUBCDYYAKENKG-YVNJGZBMSA-N
- SMILES: O(CC)C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O
Computed Properties
- Exact Mass: 330.25600
- Monoisotopic Mass: 330.25588
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.5
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: A light yellowish brown viscous liquid with a faint resinous smell
- Density: 1,03 g/cm3
- Boiling Point: 417.9 ºC at 760 mmHg
- Flash Point: 178°C
- Refractive Index: 1.5270-1.5290
- PSA: 26.30000
- LogP: 5.68470
- Solubility: It is insoluble in water, but soluble in a variety of organic solvents. It can dissolve a variety of resins and increase the plasticity of resins. Ethyl rosin acid has almost no saponification and can be used to make alkaline resistant substances
Ethyl abietate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E927018-250mg |
Ethyl Abietate |
631-71-0 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E927018-500mg |
Ethyl Abietate |
631-71-0 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E927018-2.5g |
Ethyl Abietate |
631-71-0 | 2.5g |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R17200-1g |
(1R,4aR,4bR,10aR)-Ethyl 7-isopropyl-1,4a-dimethyl-1,2,3,4,4a,4b,5,6,10,10a-decahydrophenanthrene-1-carboxylate |
631-71-0 | 80% | 1g |
¥54.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R17200-5g |
(1R,4aR,4bR,10aR)-Ethyl 7-isopropyl-1,4a-dimethyl-1,2,3,4,4a,4b,5,6,10,10a-decahydrophenanthrene-1-carboxylate |
631-71-0 | 5g |
¥186.0 | 2021-09-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AS283-5g |
Ethyl abietate |
631-71-0 | 80.0%(GC) | 5g |
¥336.0 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0002-25G |
Ethyl Abietate |
631-71-0 | >80.0%(GC) | 25g |
¥630.00 | 2024-04-16 | |
| Chemenu | CM395219-25g |
Ethyl Abietate |
631-71-0 | 95%+ | 25g |
$100 | 2023-02-02 | |
| eNovation Chemicals LLC | D964075-25g |
(1R,4aR,4bR,10aR)-Ethyl 7-isopropyl-1,4a-dimethyl-1,2,3,4,4a,4b,5,6,10,10a-decahydrophenanthrene-1-carboxylate |
631-71-0 | 80.0% | 25g |
$145 | 2024-06-07 | |
| Alichem | A019145586-100g |
(1R,4aR,4bR,10aR)-Ethyl 7-isopropyl-1,4a-dimethyl-1,2,3,4,4a,4b,5,6,10,10a-decahydrophenanthrene-1-carboxylate |
631-71-0 | 95% | 100g |
$343.20 | 2023-09-01 |
Ethyl abietate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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